Cas no 1623-06-9 (Phosphoric acid,monopropyl ester)
1623-06-9 structure
Product name:Phosphoric acid,monopropyl ester
Phosphoric acid,monopropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,monopropyl ester
- propyl dihydrogen phosphate
- BRN 1702876
- EINECS 216-601-8
- Monopropyl phosphate
- Monopropylphosphat
- n-propyl dihydrogen phosphate
- Phosphorsaeure-monopropylester
- Propyl hydrogen phosphate
- Propyl phosphate
- Propyl phosphate, (PrO)(HO)2PO
- Propyl-dihydrogenphosphat
- Phosphoric acid dihydrogen propyl ester
- CHEMBL144328
- MFCD00058853
- DTXSID10862717
- 1623-06-9
- NSC-41909
- SCHEMBL57642
- NS00045977
- NSC41909
- NSC 41909
- PROPOXYPHOSPHONIC ACID
- Propyl phosphate ((C3H7O)(HO)2PO)
- mono-n-propyl phosphoric acid
- 4-01-00-01427 (Beilstein Handbook Reference)
- Q23994814
- SY299100
- propyl diwasserstoff phosphat
- Y295RBH8BG
- Phosphoric acid, monopropyl ester
- Phosphoric acid monopropyl ester
-
- Inchi： InChI=1S/C3H9O4P/c1-2-3-7-8(4,5)6/h2-3H2,1H3,(H2,4,5,6)
- InChI Key： MHZDONKZSXBOGL-UHFFFAOYSA-N
- SMILES： CCCOP(=O)(O)O
Computed Properties
- Exact Mass: 140.02387
- Monoisotopic Mass: 140.02384576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 95.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Phosphoric acid,monopropyl ester Related Literature
-
G. M. Blackburn,J. S. Cohen,Lord Todd J. Chem. Soc. C 1966 239
-
2. Synthesis of conjugates of 11α-hydroxyprogesterone with β-nicotinamide adenine dinucleotide (β-NAD) and adenosine triphosphate (ATP)David N. Kirk,Barry W. Miller J. Chem. Soc. Perkin Trans. 1 1988 2983
-
3. Synthesis and evaluation of photolabile sulfonamides as potential reagents for rapid photorelease of neuroactive aminesJohn E. T. Corrie,George Papageorgiou J. Chem. Soc. Perkin Trans. 1 1996 1583
1623-06-9 (Phosphoric acid,monopropyl ester) Related Products
- 598-02-7(Phosphoric Acid Diethyl Ester)
- 78-40-0(Triethyl phosphate)
- 37203-76-2(Ethyl Phosphate)
- 513-08-6(Phosphoric Acid Tripropyl Ester)
- 1623-24-1(Isopropyl dihydrogen phosphate)
- 1892-26-8(2-Hydroxyethyl Phosphate)
- 1623-14-9(ethyl dihydrogen phosphate)
- 886910-26-5(4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)
- 2680791-04-0(benzyl N-{1-(4-bromophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-yl}carbamate)
- 371140-99-7(N-(naphthalen-1-yl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
